2-benzoyl-N-(3-methylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-benzamido-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C15H15N3OS/c1-11-6-5-9-13(10-11)16-15(20)18-17-14(19)12-7-3-2-4-8-12/h2-10H,1H3,(H,17,19)(H2,16,18,20)
• InChI Key: YMLWXCUBVACUAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NNC(=O)C2=CC=CC=C2
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

2-benzoyl-N-(3-methylphenyl)hydrazinecarbothioamide is a compound of interest due to its structural complexity and potential for various applications in chemistry and materials science. The compound belongs to the class of hydrazinecarbothioamides, which are known for their diverse chemical properties and biological activities.

Synthesis Analysis

The synthesis of hydrazinecarbothioamides generally involves the reaction of benzoic acid hydrazides with isothiocyanates, followed by further functionalization to obtain desired derivatives. For example, Barbuceanu et al. (2014) describe the synthesis of new hydrazinecarbothioamides by reacting benzoic acids hydrazides with 2,4-difluorophenyl isothiocyanate and subsequent alkylation to afford S-alkylated derivatives (Barbuceanu et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed through various spectroscopic techniques. Sivajeyanthi et al. (2017) characterized a similar compound by single-crystal X-ray diffraction, demonstrating its monoclinic system and the stabilization of the crystal structure through hydrogen bonding interactions (Sivajeyanthi et al., 2017).

Chemical Reactions and Properties

Hydrazinecarbothioamides undergo various chemical reactions to form heterocyclic rings, as detailed by Aly et al. (2018), who explored the reaction of N-substituted hydrazinecarbothioamides to afford various heterocyclic derivatives, highlighting the compound's reactivity and potential for generating diverse structures (Aly et al., 2018).